molecular formula C8H19P B8599904 Octylphosphine CAS No. 3095-90-7

Octylphosphine

Cat. No. B8599904
CAS RN: 3095-90-7
M. Wt: 146.21 g/mol
InChI Key: SWMBQMGPRYJSCI-UHFFFAOYSA-N
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Description

Octylphosphine is a useful research compound. Its molecular formula is C8H19P and its molecular weight is 146.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Octylphosphine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Octylphosphine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

3095-90-7

Molecular Formula

C8H19P

Molecular Weight

146.21 g/mol

IUPAC Name

octylphosphane

InChI

InChI=1S/C8H19P/c1-2-3-4-5-6-7-8-9/h2-9H2,1H3

InChI Key

SWMBQMGPRYJSCI-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCP

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 1-liter autoclave was charged with 5 g of azobisisobutyronitrile, 50 g of benzene and 112 g (1 mol) of 1-octene, and 136 g (4 mols) of hydrogen phosphide was condensed thereinto. The whole was heated to 90° C. The pressure initially rose to 70 bars, then dropped gradually to 55 bars, and remained constant after 5 hours. The reaction mixture was analyzed by NMR-spectroscopy. The octene conversion rate was 85%. Primary octylphosphine was obtained in a yield of 70%, secondary octylphosphine was obtained in a yield of 20%, and tertiary octylphosphine was obtained in a yield at 10%, based on the quantity of 1-octene which underwent conversion.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
112 g
Type
reactant
Reaction Step One
Quantity
136 g
Type
reactant
Reaction Step One
Quantity
50 g
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
70%

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